Cerium oxalate

Specification

• CAS No.: 139-42-4
• Molecular Formula: C6Ce2O12
• Molecular Weight: 544.29 g/mol
• IUPAC Name: cerium(3+);oxalate
• Standard InChI: InChI=1S/3C2H2O4.2Ce/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6
• Standard InChI Key: ZMZNLKYXLARXFY-UHFFFAOYSA-H
• SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Ce+3].[Ce+3]
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Ce+3].[Ce+3]

Introduction

Chemical Composition and Properties

Cerium(III) oxalate, also known as cerous oxalate, is the inorganic cerium salt of oxalic acid with the chemical formula Ce2(C2O4)3 or C6Ce2O12. It is most commonly encountered as a hydrated form, particularly as the nonahydrate (Ce2(C2O4)3·9H2O). This compound manifests as white crystalline solid that decomposes upon heating rather than melting at a specific temperature.

Physical and Chemical Properties

The physical and chemical properties of cerium oxalate are summarized in the following table:

Property	Value
Chemical Formula	Ce2(C2O4)3 or C6Ce2O12
Molecular Weight	544.289 g·mol⁻¹
Appearance	White crystals
Melting Point	Decomposes
Solubility in Water	Slightly soluble/insoluble
Solubility in Acids	Soluble in hot dilute HCl and H2SO4
Solubility in Other Solvents	Insoluble in oxalic acid, alkali, ether, alcohol
CAS Number	13266-83-6 (anhydrous)

For the hydrated form (nonahydrate), the properties differ slightly:

Property	Value
Chemical Formula	Ce2(C2O4)3·9H2O or C6H2Ce2O13 (nonahydrate)
Molecular Weight	562.3 g·mol⁻¹ (nonahydrate)
Appearance	White crystalline powder
CAS Number	15750-47-7
Sensitivity	Hygroscopic

Both forms decompose upon heating rather than melting at a specific temperature. The compound is largely insoluble in water but can be dissolved in hot dilute acids such as hydrochloric acid and sulfuric acid.

Synthesis Methods

Cerium oxalate can be synthesized through several routes, with precipitation methods being the most common approach. The synthesis conditions significantly influence the morphology and properties of the resulting product.

Parameters Affecting Morphology

Research has demonstrated that the morphology of cerium oxalate can be precisely controlled by adjusting several key parameters during synthesis:

Parameter	Effect on Morphology
Temperature	Influences crystal growth rate and morphology
Concentration	Affects nucleation and growth mechanism
Acidity (pH)	Impacts precipitation kinetics and crystal habit
Strike (addition method)	Determines initial nucleation conditions
Solvent composition	Water/propanediol/octanol ratios affect growth kinetics
Reagent ratio	Relative concentrations of cerium nitrate and oxalic acid

Tyrpekl et al. conducted a comprehensive study mapping these reaction parameters and linking them to the morphology of the final products. Their research showed that oxalate precipitation is a robust reaction that can proceed even under relatively extreme conditions.

Advanced Synthesis Techniques

More sophisticated approaches to controlling cerium oxalate morphology have been developed, including:

• Surfactant-free nanostructured low-water solvents, which demonstrate significant potential for morphology control

• Variation of water/propanediol/octanol ternary solvent composition, especially in the low-water content nanostructured domain

• Control of the relative concentration of cerium nitrate and oxalic acid around the stoichiometric value

These advanced methods enable the production of cerium oxalate with diverse morphologies ranging from nanorods to microcrystals with various shapes.

Morphotypes and Structural Characteristics

The morphology of cerium oxalate crystals can vary significantly depending on synthesis conditions, resulting in different morphotypes with distinct structural characteristics.

Diverse Morphologies

Research has demonstrated that cerium oxalate can crystallize in various morphologies including:

• Rod-like structures

• Plate-like crystals

• Needle-shaped crystals

• Dense-branching particles

• Compact aggregates

The ability to control these morphologies is crucial because they directly influence the properties of cerium dioxide produced through subsequent thermal decomposition or hydrothermal conversion.

Structural Analysis

X-ray diffraction (XRD) and electron microscopy techniques have been employed to analyze the crystal structure of different cerium oxalate morphotypes. These investigations have revealed that despite morphological differences, the basic crystal structure remains consistent with the expected cerium(III) oxalate formula.

The crystallographic characteristics provide insight into how oxalate anions coordinate with cerium cations in the crystal lattice. This coordination plays a crucial role in determining the final morphology and properties of the material.

Conversion to Cerium Dioxide

One of the most important applications of cerium oxalate is as a precursor for the synthesis of cerium dioxide (CeO2) nanoparticles with controlled characteristics.

Hydrothermal Conversion

An alternative to thermal decomposition is hydrothermal conversion, which involves the transformation of cerium oxalate to cerium dioxide under high-pressure, high-temperature aqueous conditions.

Recent research has characterized the mechanism behind hydrothermal recrystallization and decomposition of cerium oxalate to oxide. This process involves the formation of intermediate nanocrystalline products with diverse structural characteristics.

The hydrothermal approach offers advantages in terms of lower processing temperatures and the ability to produce nanocrystalline CeO2 with high surface area and controlled morphology.

Applications

Cerium oxalate finds application in various fields due to its unique properties and its role as a precursor for cerium dioxide synthesis.

Industrial Applications

In industrial settings, cerium oxalate serves multiple purposes:

• Catalyst precursor - Cerium compounds are known for their catalytic properties in various chemical reactions

• Glass production - Used to decolorize glass by keeping iron in its ferrous state

• UV blocker - The ability of cerium-doped glass to block ultraviolet light is utilized in manufacturing medical glassware and aerospace windows

• Polymer stabilization - Prevents polymers from darkening when exposed to sunlight

• Electronics - Suppresses discoloration of television glass

• Optical components - Applied to improve performance of specialty optics

• Phosphors production - Used in the creation of luminescent materials

• Polishing powders - Cerium-based compounds are widely used for precision polishing applications

Medical Applications

In the medical field, cerium oxalate has been identified for several applications:

• Antiemetic - Used to prevent nausea and vomiting

• Renal protection - Cerium oxide nanoparticles derived from cerium oxalate have shown promise in suppressing kidney calcium oxalate crystal depositions by reversing hyperoxaluria-induced oxidative stress damage

Historical Applications

Historically, cerium oxalate was identified as a component of invisible ink used by Stasi operatives during the Cold War, highlighting its chemical versatility.

Recent Research Developments

Recent scientific investigations have expanded our understanding of cerium oxalate and opened new application avenues.

Biomedical Research

Significant research has focused on cerium oxide nanoparticles derived from cerium oxalate for biomedical applications:

• Cerium oxide-based nanozymes have demonstrated efficacy in suppressing kidney calcium oxalate crystal depositions

• The mechanism involves reversing hyperoxaluria-induced oxidative stress damage through the catalytic decomposition of excess free radicals

• The reversible transformation between Ce³⁺ and Ce⁴⁺ enables these materials to act as biological antioxidant enzymes with strong free radical scavenging ability

• Research has shown these materials can effectively reduce reactive oxygen species production, restore mitochondrial membrane potential polarity, recover cell cycle progression, reduce cell death, and inhibit calcium oxalate crystal formation on cell surfaces in vitro

Advanced Materials Research

Current research continues to explore the structural capabilities of cerium oxalate:

• Hydrothermal conversion mechanisms have been studied, revealing the enormous structural versatility of simple oxalate ligands

• Three-dimensional electron diffraction has enabled the structural determination of intermediate nanocrystalline products during conversion processes

• Research into mixed uranium(IV)–cerium(III) oxalates has explored their conversion into oxide solid solutions, with implications for nuclear fuel processing

• The complex redox behavior of uranium and cerium in solution during hydrothermal processes has been investigated, leading to proposed conversion mechanisms